Cas no 877635-14-8 (N-(4-acetylphenyl)-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide)
N-(4-acetylphenyl)-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N-(4-acetylphenyl)-2-[[6-(4-pyridinyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-
- N-(4-acetylphenyl)-2-((6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide
- SR-01000020265
- 877635-14-8
- AKOS005007751
- SR-01000020265-1
- N-(4-acetylphenyl)-2-[(6-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide
- N-(4-acetylphenyl)-2-{[6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
- F2507-0467
- N-(4-acetylphenyl)-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
-
- Inchi: 1S/C20H16N6O2S/c1-13(27)14-2-4-16(5-3-14)22-19(28)12-29-20-24-23-18-7-6-17(25-26(18)20)15-8-10-21-11-9-15/h2-11H,12H2,1H3,(H,22,28)
- InChI Key: LLGVZRXMLGPWEI-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(C(C)=O)C=C1)(=O)CSC1N2C(=NN=1)C=CC(C1C=CN=CC=1)=N2
Computed Properties
- Exact Mass: 404.10554495g/mol
- Monoisotopic Mass: 404.10554495g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 579
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 127Ų
Experimental Properties
- Density: 1.42±0.1 g/cm3(Predicted)
- pka: 12.28±0.70(Predicted)
N-(4-acetylphenyl)-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2507-0467-2μmol |
N-(4-acetylphenyl)-2-{[6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
877635-14-8 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2507-0467-5μmol |
N-(4-acetylphenyl)-2-{[6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
877635-14-8 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2507-0467-10μmol |
N-(4-acetylphenyl)-2-{[6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
877635-14-8 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2507-0467-20μmol |
N-(4-acetylphenyl)-2-{[6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
877635-14-8 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2507-0467-1mg |
N-(4-acetylphenyl)-2-{[6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
877635-14-8 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2507-0467-2mg |
N-(4-acetylphenyl)-2-{[6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
877635-14-8 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2507-0467-3mg |
N-(4-acetylphenyl)-2-{[6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
877635-14-8 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2507-0467-4mg |
N-(4-acetylphenyl)-2-{[6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
877635-14-8 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2507-0467-5mg |
N-(4-acetylphenyl)-2-{[6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
877635-14-8 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2507-0467-10mg |
N-(4-acetylphenyl)-2-{[6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
877635-14-8 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(4-acetylphenyl)-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Related Literature
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on N-(4-acetylphenyl)-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
Comprehensive Analysis of N-(4-acetylphenyl)-2-{6-(pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide (CAS No. 877635-14-8)
N-(4-acetylphenyl)-2-{6-(pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide (CAS No. 877635-14-8) is a sophisticated heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique 1,2,4-triazolo[4,3-b]pyridazine core, which is known for its diverse biological activities. The compound's structure combines an acetylphenyl moiety with a pyridin-4-yl group, linked via a sulfanylacetamide bridge, making it a promising candidate for drug discovery and development.
Recent studies highlight the growing interest in triazolopyridazine derivatives due to their potential applications in targeting kinase inhibitors and anti-inflammatory agents. Researchers are particularly intrigued by the compound's ability to modulate enzyme activity and its structure-activity relationship (SAR), which is critical for optimizing therapeutic efficacy. The presence of the pyridine ring and acetamide functionality further enhances its binding affinity to biological targets, a topic frequently searched in AI-driven drug design platforms.
From a synthetic chemistry perspective, CAS No. 877635-14-8 exemplifies the convergence of medicinal chemistry and computational modeling. Its synthesis involves multi-step reactions, including cyclization and sulfanylation, which are often explored in academic and industrial settings. The compound's molecular weight and logP value (a measure of lipophilicity) are also key parameters for researchers evaluating its drug-likeness, a trending topic in bioinformatics forums.
In the context of precision medicine, N-(4-acetylphenyl)-2-{6-(pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide is being investigated for its selectivity toward specific protein targets. This aligns with the current focus on personalized therapeutics, where compounds with well-defined pharmacophores are prioritized. The triazole and pyridazine rings in its structure are known to contribute to hydrogen bonding and π-π stacking interactions, which are crucial for target engagement.
Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies of this compound are also gaining traction. Scientists are leveraging machine learning tools to predict its metabolic stability and toxicity profiles, addressing common queries in pharmacokinetic optimization. The sulfanylacetamide linker, in particular, is under scrutiny for its potential to improve oral bioavailability, a hot topic in formulation science.
In summary, CAS No. 877635-14-8 represents a compelling case study in modern drug discovery. Its intricate architecture and versatile applications make it a subject of ongoing research, particularly in the realms of cancer therapy and neurodegenerative diseases. As the scientific community continues to explore its mechanistic pathways, this compound is poised to contribute significantly to the next generation of small-molecule therapeutics.
877635-14-8 (N-(4-acetylphenyl)-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)